2-Cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone

• IUPAC Name: 2-cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H25FN2O/c19-16-8-4-5-9-17(16)20-10-12-21(13-11-20)18(22)14-15-6-2-1-3-7-15/h4-5,8-9,15H,1-3,6-7,10-14H2
• InChI Key: CAVVKHWHDCODRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H25FN2O
• Molecular Weight: 304.4 g/mol

Description

2-Cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone is a chemical compound that belongs to the class of piperazine derivatives It is characterized by the presence of a cyclohexyl group, a fluorophenyl group, and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced through a nucleophilic substitution reaction using a fluorinated aromatic compound and a suitable leaving group.

Attachment of the Cyclohexyl Group: The cyclohexyl group can be attached via a Grignard reaction or a similar organometallic reaction, where cyclohexylmagnesium bromide reacts with an appropriate electrophile.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines, thiols.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: The compound’s interactions with biological molecules make it a candidate for studying receptor-ligand interactions and enzyme inhibition.

Medicine: It has potential therapeutic applications due to its ability to interact with specific molecular targets, making it a candidate for drug development.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Cyclohexyl-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone: Similar structure but with a different position of the fluorine atom.

2-Cyclohexyl-1-[4-(2-chlorophenyl)piperazin-1-yl]ethanone: Similar structure but with a chlorine atom instead of fluorine.

2-Cyclohexyl-1-[4-(2-methylphenyl)piperazin-1-yl]ethanone: Similar structure but with a methyl group instead of fluorine.

Uniqueness

2-Cyclohexyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone is unique due to the presence of the fluorine atom at the 2-position of the phenyl ring. This fluorine atom can significantly influence the compound’s chemical reactivity, biological activity, and pharmacokinetic properties, making it distinct from its analogs.